5-fluoro-1H-indol-3-amine hydrochloride
Overview
Description
5-fluoro-1H-indol-3-amine hydrochloride is a chemical compound with potential applications in various fields . It is a derivative of indole, a heterocyclic compound that is a key component in many bioactive compounds .
Synthesis Analysis
The synthesis of indole derivatives, including 5-fluoro-1H-indol-3-amine hydrochloride, often involves Fischer indolisation, a robust and high-yielding process . This process can be combined with N-alkylation to create a variety of indole derivatives . The synthesis process is generally rapid and uses readily available building blocks such as aryl hydrazines, ketones, and alkyl halides .Molecular Structure Analysis
The molecular structure of 5-fluoro-1H-indol-3-amine hydrochloride can be represented by the InChI code:InChI=1S/C8H6FN/c9-7-1-2-8-6 (5-7)3-4-10-8/h1-5,10H . This compound has a molecular weight of 135.1383 . Chemical Reactions Analysis
Indole derivatives, including 5-fluoro-1H-indol-3-amine hydrochloride, are known for their broad-spectrum biological activities . They are often used in the synthesis of various bioactive compounds, including antiviral, anti-inflammatory, and anticancer agents .Physical And Chemical Properties Analysis
5-fluoro-1H-indol-3-amine hydrochloride is a crystalline compound . It is aromatic in nature due to the presence of 10 π-electrons in its structure .Mechanism of Action
Safety and Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to handle this compound with appropriate protective equipment and in a well-ventilated area .
Future Directions
Given the diverse biological activities of indole derivatives, there is immense potential for further exploration and development of therapeutic applications . The development of rapid, efficient synthesis methods, such as the one-pot, three-component Fischer indolisation–N-alkylation sequence, also opens up possibilities for the rapid generation of trisubstituted indole libraries .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-fluoro-1H-indol-3-amine hydrochloride involves the reaction of 5-fluoroindole with chloroformamide followed by reduction with sodium borohydride and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "5-fluoroindole", "chloroformamide", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 5-fluoroindole is reacted with chloroformamide in the presence of a suitable solvent and a catalyst to form 5-fluoro-1H-indol-3-yl chloroformamide.", "Step 2: The resulting product is then reduced with sodium borohydride in the presence of a suitable solvent to form 5-fluoro-1H-indol-3-ylamine.", "Step 3: The final step involves the reaction of 5-fluoro-1H-indol-3-ylamine with hydrochloric acid to form 5-fluoro-1H-indol-3-amine hydrochloride." ] } | |
CAS RN |
2624138-24-3 |
Product Name |
5-fluoro-1H-indol-3-amine hydrochloride |
Molecular Formula |
C8H8ClFN2 |
Molecular Weight |
186.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
